Cas no 501427-87-8 (2-3-(Trifluoromethyl)PhenylBenzonitrile)
501427-87-8 structure
Product Name:2-3-(Trifluoromethyl)PhenylBenzonitrile
CAS No:501427-87-8
MF:C14H8F3N
MW:247.215233802795
MDL:MFCD05978897
CID:1559842
PubChem ID:1392264
Update Time:2025-04-21
2-3-(Trifluoromethyl)PhenylBenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(trifluoromethyl)phenyl]benzonitrile
- 3'-(Trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile
- ACMC-209kka
- AC1LRC4P
- CTK8B1759
- MolPort-000-930-582
- ANW-30920
- 3'-(Trifluoromethyl)[1,1'-biphenyl]-
- 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-carbonitrile
- AKOS004118648
- BVA42787
- DTXSID30362608
- BS-28589
- MTFLHNLORJOMIW-UHFFFAOYSA-N
- 501427-87-8
- MFCD05978897
- CS-0210702
- 2-3-(Trifluoromethyl)PhenylBenzonitrile
-
- MDL: MFCD05978897
- Inchi: 1S/C14H8F3N/c15-14(16,17)12-6-3-5-10(8-12)13-7-2-1-4-11(13)9-18/h1-8H
- InChI Key: MTFLHNLORJOMIW-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1C=CC=CC=1C#N)(F)F
Computed Properties
- Exact Mass: 247.06088375g/mol
- Monoisotopic Mass: 247.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 23.8Ų
2-3-(Trifluoromethyl)PhenylBenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB310540-1 g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
501427-87-8 | 98% | 1g |
€144.00 | 2023-04-26 | |
| abcr | AB310540-5 g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
501427-87-8 | 98% | 5g |
€348.00 | 2023-04-26 | |
| TRC | T901098-50mg |
2-[3-(Trifluoromethyl)Phenyl]Benzonitrile |
501427-87-8 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901098-100mg |
2-[3-(Trifluoromethyl)Phenyl]Benzonitrile |
501427-87-8 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T901098-500mg |
2-[3-(Trifluoromethyl)Phenyl]Benzonitrile |
501427-87-8 | 500mg |
$ 95.00 | 2022-06-02 | ||
| abcr | AB310540-1g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
501427-87-8 | 98% | 1g |
€144.00 | 2025-02-17 | |
| abcr | AB310540-5g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
501427-87-8 | 98% | 5g |
€348.00 | 2025-02-17 | |
| A2B Chem LLC | AG19832-1g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile |
501427-87-8 | 98% | 1g |
$75.00 | 2024-04-19 | |
| A2B Chem LLC | AG19832-5g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile |
501427-87-8 | 98% | 5g |
$209.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1281372-1g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile |
501427-87-8 | 98% | 1g |
¥734.00 | 2024-05-11 |
2-3-(Trifluoromethyl)PhenylBenzonitrile Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
501427-87-8 (2-3-(Trifluoromethyl)PhenylBenzonitrile) Related Products
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- 501663-25-8([1,1':2',1''-Terphenyl]-4',5'-dicarbonitrile, 4,4''-bis(trifluoromethyl)-)
- 91748-21-9(2-4-(Trifluoromethyl)phenylbenzonitrile)
- 676449-36-8([1,1':2',1''-Terphenyl]-4',5'-dicarbonitrile, 3,3''-bis(trifluoromethyl)-)
- 1261444-03-4(6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile)
- 1261855-25-7(6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile)
- 1261858-47-2(3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile)
- 1261732-70-0(3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile)
- 1261632-69-2(5,4'-Bis(trifluoromethyl)biphenyl-2-carbonitrile)
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